Cas no 851722-05-9 (ethyl 2-(chloromethyl)-6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate)

Ethyl 2-(chloromethyl)-6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate is a versatile heterocyclic compound featuring a fused furopyrimidine core. Its structure incorporates reactive functional groups, including a chloromethyl moiety and an ester group, making it a valuable intermediate in organic synthesis and pharmaceutical research. The chloromethyl group enables further derivatization, while the ester functionality offers flexibility for hydrolysis or substitution reactions. This compound is particularly useful in the development of biologically active molecules, such as enzyme inhibitors or antimicrobial agents, due to its rigid fused-ring system. Its well-defined reactivity profile and stability under standard conditions make it a practical choice for targeted synthetic applications.
ethyl 2-(chloromethyl)-6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate structure
851722-05-9 structure
Product Name:ethyl 2-(chloromethyl)-6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate
CAS No:851722-05-9
MF:C11H11ClN2O4
MW:270.669041872025
CID:3107910
PubChem ID:2474322
Update Time:2025-09-24

ethyl 2-(chloromethyl)-6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • <br>ethyl 2-(chloromethyl)-6-methyl-4-oxo-3,4-dihydrofuro[2,3-d]pyrimidine-5-ca rboxylate
    • ethyl 2-(chloromethyl)-6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate
    • 851722-05-9
    • ethyl2-(chloromethyl)-6-methyl-4-oxo-3,4-dihydrofuro[2,3-d]pyrimidine-5-carboxylate
    • EN300-12179
    • Z57991028
    • MFCD06382868
    • ethyl 2-(chloromethyl)-6-methyl-4-oxo-3,4-dihydrofuro[2,3-d]pyrimidine-5-carboxylate
    • SR-01000063874
    • ethyl 2-(chloromethyl)-6-methyl-4-oxo-3H-furo[2,3-d]pyrimidine-5-carboxylate
    • SR-01000063874-1
    • AKOS008968754
    • Inchi: 1S/C11H11ClN2O4/c1-3-17-11(16)7-5(2)18-10-8(7)9(15)13-6(4-12)14-10/h3-4H2,1-2H3,(H,13,14,15)
    • InChI Key: KBXKAUKZZZRMGE-UHFFFAOYSA-N
    • SMILES: ClCC1=NC2=C(C(N1)=O)C(C(=O)OCC)=C(C)O2

Computed Properties

  • Exact Mass: 270.0407345Da
  • Monoisotopic Mass: 270.0407345Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 80.9Ų

ethyl 2-(chloromethyl)-6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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ethyl 2-(chloromethyl)-6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate
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851722-05-9 95%
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Additional information on ethyl 2-(chloromethyl)-6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate

Comprehensive Overview of Ethyl 2-(chloromethyl)-6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate (CAS No. 851722-05-9)

Ethyl 2-(chloromethyl)-6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate (CAS No. 851722-05-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This furopyrimidine derivative is characterized by its unique molecular structure, which combines a furan ring fused with a pyrimidine core, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

The compound's CAS number 851722-05-9 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its ethyl ester and chloromethyl functional groups enhance its reactivity, enabling versatile modifications for targeted applications. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of such intermediates, aligning with global efforts to reduce environmental impact. Questions like "How to synthesize ethyl 2-(chloromethyl)-6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate?" or "What are the applications of furo[2,3-d]pyrimidine derivatives?" are commonly explored in academic and industrial forums.

In the context of drug development, this compound's scaffold is pivotal for designing kinase inhibitors and antiviral agents. Its structural features mimic natural nucleosides, making it a candidate for medicinal chemistry projects. Additionally, the agrochemical sector investigates its utility in developing novel crop protection agents, addressing challenges like pesticide resistance. The rise of AI-driven molecular design has further amplified its relevance, as computational tools predict its interactions with biological targets.

From a synthetic chemistry perspective, the compound's chloromethyl group offers a handle for further functionalization, such as nucleophilic substitution or cross-coupling reactions. This flexibility is crucial for creating libraries of derivatives for high-throughput screening. Analysts often query "Where to buy CAS 851722-05-9?" or "What solvents are suitable for ethyl 2-(chloromethyl)-6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate?," reflecting practical concerns in procurement and handling.

Quality control and analytical characterization of this compound rely on advanced techniques like HPLC, NMR, and mass spectrometry. Purity thresholds are critical, especially for GMP-compliant applications. The compound's stability under various storage conditions is another frequent topic, with searches like "Is ethyl 2-(chloromethyl)-6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate light-sensitive?" highlighting user needs.

In summary, ethyl 2-(chloromethyl)-6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate (CAS No. 851722-05-9) is a multifaceted compound bridging pharmaceutical innovation and agrochemical advancement. Its structural elegance and functional adaptability ensure its continued prominence in scientific discourse, driven by both academic curiosity and industrial demand.

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